Cas no 870777-33-6 ((3-Formyl-5-methylphenyl)boronic acid)

(3-Formyl-5-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both a formyl (–CHO) and methyl (–CH₃) group on the phenyl ring enhances its reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a building block for synthesizing complex aromatic structures. Its stability under standard conditions and compatibility with various reaction conditions make it a reliable reagent. The boronic acid moiety ensures efficient transmetalation, while the formyl group offers further functionalization opportunities.
(3-Formyl-5-methylphenyl)boronic acid structure
870777-33-6 structure
Product Name:(3-Formyl-5-methylphenyl)boronic acid
CAS No:870777-33-6
MF:C8H9BO3
MW:163.966262578964
MDL:MFCD08276762
CID:719180
PubChem ID:24882679
Update Time:2025-05-28

(3-Formyl-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Formyl-5-methylphenyl)boronic acid
    • 3-FORMYL-5-METHYLPHENYLBORONIC ACID
    • 3-Fornyl-5-methylphenylboronic acid
    • Boronic acid,B-(3-formyl-5-methylphenyl)-
    • IDXLUNCVVBZUEN-UHFFFAOYSA-N
    • FCH1122944
    • TRA0100264
    • AM85133
    • AB44850
    • (3-Formyl-5-methyl-phenyl)boronic acid
    • OR350181
    • BC001785
    • ST2407982
    • AX8217996
    • X1405
    • Boronic acid, B-(3-formyl
    • B-(3-Formyl-5-methylphenyl)boronic acid (ACI)
    • Boronic acid, (3-formyl-5-methylphenyl)- (9CI)
    • CS-W016100
    • MFCD08276762
    • 3-Formyl-5-methylphenyl boronic acid
    • (3-Formyl-5-methylphenyl)boronicacid
    • EN300-7372727
    • DS-14899
    • BP-12104
    • 870777-33-6
    • DTXSID30584489
    • AKOS015837463
    • VJB77733
    • SCHEMBL1072576
    • MDL： MFCD08276762
    • Inchi： 1S/C8H9BO3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-5,11-12H,1H3
    • InChI Key： IDXLUNCVVBZUEN-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(C)C=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 164.06400
  • Monoisotopic Mass: 164.0644743g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2
  • Melting Point: No data available
  • Boiling Point: 370.9±52.0 °C at 760 mmHg
  • Flash Point: 178.1±30.7 °C
  • Refractive Index: 1.54
  • PSA: 57.53000
  • LogP: -0.51270

(3-Formyl-5-methylphenyl)boronic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • Storage Condition：Inert atmosphere,2-8°C

(3-Formyl-5-methylphenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-Formyl-5-methylphenyl)boronic acid Pricemore >>

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(3-Formyl-5-methylphenyl)boronic acid Production Method

Production Method 1

172975-69-8 172975-69-8
870777-33-6 870777-33-6
Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide ,  Potassium persulfate ,  Poly(methylhydrosiloxane) Catalysts: Ferrous chloride Solvents: Acetonitrile ,  Water ;  12 h, 80 °C
Reference
Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes
Hu, Penghui; et al, Nature Communications, 2019, 10(1), 1-9

(3-Formyl-5-methylphenyl)boronic acid Raw materials

(3-Formyl-5-methylphenyl)boronic acid Preparation Products

(3-Formyl-5-methylphenyl)boronic acid Related Literature

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